Glycine methyl ester hydrochloride
Overview
Description
Glycine methyl ester hydrochloride, also known as methyl glycinate hydrochloride, is a derivative of glycine. It is used in the preparation of amino acids and organic compounds .
Synthesis Analysis
This compound can be synthesized from formaldehyde in a three-step process. First, formaldehyde is hydrolyzed with dilute potassium cyanide and acetic acid to form methylene-amino acetonitrile. The nitrile is then hydrolyzed with barium hydroxide and boiled with norit to produce glycine. Finally, the glycine is allowed to react with sulfuric acid and thionyl chloride to produce glycine methyl ester .Molecular Structure Analysis
The molecular formula of this compound is C3H8ClNO2. It is a derivative of the amino acid glycine. The molecular weight is 125.55 g/mol .Chemical Reactions Analysis
On this compound, Lattice parameter, FT-IR, FT-Raman, DFT, HOMO-LUMO, MEP, ADMET, and docking investigations are studied .Physical And Chemical Properties Analysis
This compound is a white, water-soluble solid. It has a molecular weight of 125.55 g/mol. The compound is not considered hazardous by the 2012 OSHA Hazard Communication Standard .Scientific Research Applications
1. Drug Delivery Systems
Glycine methyl ester hydrochloride, as a component of amino acid ester-based ionic liquids, has shown potential in enhancing the permeation of drugs through the skin. Novel ionic liquids incorporating this compound were developed, demonstrating improved drug permeation and indicating potential use in transdermal drug delivery systems. The study also highlighted the biocompatibility of these compounds, adding to their viability for medical applications (Zheng et al., 2020).
2. Thermosensitive Materials
This compound was used in the synthesis of phosphazene derivatives with amino acid esters, which exhibited thermosensitive properties. These compounds, showing lower critical solution temperatures around body temperature, are of interest for biomedical applications due to their biocompatible degradation products and temperature-sensitive behavior (Uslu et al., 2017).
3. Synthesis of Amino Acid Esters
The substance has been involved in the synthesis of various amino acid methyl ester hydrochlorides. A method involving the reaction with amino acids in a methanol solution of thionyl chloride was demonstrated to be simple, convenient, and produced high purity products with high yields, indicating its relevance in chemical synthesis processes (Sun Lu, 2007).
4. Nanocomposite Additives for Drilling Fluids
In the field of material science, this compound was synthesized and used to modify the surface of graphene oxide. The modified graphene oxide showed promising results as an additive for drilling fluids, enhancing their thermal stability and reducing filtration loss. This highlights its potential application in improving the performance of water-based drilling fluids (Batiha et al., 2020).
Mechanism of Action
Target of Action
Glycine methyl ester hydrochloride is the hydrochloride of the methyl ester of the amino acid glycine . It is primarily used in the synthesis of peptides and cyclophosphazene compounds with amino acid esters as side groups . Therefore, its primary targets are the amino acid sequences in these peptides and compounds.
Mode of Action
The compound interacts with its targets through a series of chemical reactions. It can be prepared by treating glycine with two equivalents of trimethylsilyl chloride, followed by the addition of methanol . Upon treatment with a base, the salt converts to glycine methyl ester . This interaction results in the formation of peptides in an aqueous medium, making it a green method for peptide formation .
Biochemical Pathways
This compound affects the biochemical pathways involved in peptide synthesis. It is utilized in the formation of cyclophosphazene compounds with amino acid esters as side groups . The compound’s role in these pathways leads to the downstream effect of peptide and compound formation.
Pharmacokinetics
As a water-soluble solid , it is likely to have good bioavailability
Result of Action
The molecular effect of this compound’s action is the formation of peptides and cyclophosphazene compounds with amino acid esters as side groups . On a cellular level, these peptides and compounds can interact with various biological systems, depending on their specific amino acid sequences.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. The hydrochloride form of the compound is shelf-stable . Therefore, the storage conditions significantly impact the compound’s stability and efficacy.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Glycine methyl ester hydrochloride plays a significant role in biochemical reactions. It is used to synthesize cyclophosphazene compounds with amino acid esters as side groups . Additionally, it can be utilized to synthesize peptides in an aqueous medium, which makes it a green method for peptide formation
Cellular Effects
The specific cellular effects of this compound are not well-documented in the literature. As a derivative of the amino acid glycine, it may have similar effects. Glycine is found as a biological molecule in the central nervous system and has an inhibitory effect, especially in the spinal cord, brainstem, and retina . It is also a precursor to proteins .
Molecular Mechanism
It can be prepared by treating glycine with two equivalents of trimethylsilyl chloride, followed by the addition of methanol . Upon treatment with base, the salt converts to glycine methyl ester .
Temporal Effects in Laboratory Settings
This compound and other esters of glycine are not shelf-stable, tending to polymerize when stored at room temperature . The hydrochloride form of Glycine methyl ester is shelf-stable .
Metabolic Pathways
The specific metabolic pathways involving this compound are not well-documented in the literature. As a derivative of the amino acid glycine, it may be involved in similar metabolic pathways. Glycine can be generated from choline, glycine oxalate, betaine (trimethylglycine), glucose (via serine), during the endogenous synthesis of L-carnitine and likely from threonine .
properties
IUPAC Name |
methyl 2-aminoacetate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7NO2.ClH/c1-6-3(5)2-4;/h2,4H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COQRGFWWJBEXRC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
616-34-2 (Parent) |
Source
|
| Record name | Methyl glycinate hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005680795 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID20205358 |
Source
|
| Record name | Methyl glycinate hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20205358 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
125.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White hygroscopic powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Glycine methyl ester hydrochloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/20966 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
5680-79-5 |
Source
|
| Record name | Glycine methyl ester hydrochloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5680-79-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl glycinate hydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005680795 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 5680-79-5 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9229 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Methyl glycinate hydrochloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20205358 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl glycinate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.672 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Methyl glycinate hydrochloride | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/R9RMX6E8BD | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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